Cas no 923102-88-9 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide)

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide is a specialized organic compound featuring a thiazole core substituted with a 2,5-dimethylphenyl group and a sulfanylacetamide moiety bearing a 4-methoxyphenyl substituent. This structure suggests potential utility in medicinal chemistry or agrochemical applications due to its combination of aromatic and heterocyclic functionalities. The presence of electron-donating methoxy and methyl groups may enhance stability and modulate reactivity, while the thioether linkage offers versatility for further derivatization. Its well-defined molecular architecture makes it a candidate for targeted synthesis in drug discovery or material science research. The compound's purity and structural specificity are critical for reproducible performance in experimental settings.

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide structure

923102-88-9 structure

Product Name:N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide

CAS No:923102-88-9

MF:C₂₀H₂₀N₂O₂S₂

MW:384.515002250671

CID:5497315

Update Time:2025-10-29

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfanylacetamide
- N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide
- Inchi： 1S/C20H20N2O2S2/c1-13-4-5-14(2)17(10-13)18-11-26-20(21-18)22-19(23)12-25-16-8-6-15(24-3)7-9-16/h4-11H,12H2,1-3H3,(H,21,22,23)
- InChI Key： IYFMYJVNHSNYSM-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC(C)=CC=C2C)=CS1)(=O)CSC1=CC=C(OC)C=C1

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2816-0155-2μmol	N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfanyl]acetamide	923102-88-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2816-0155-5μmol	N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfanyl]acetamide	923102-88-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2816-0155-10μmol	N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfanyl]acetamide	923102-88-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2816-0155-20μmol	N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfanyl]acetamide	923102-88-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2816-0155-1mg	N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfanyl]acetamide	923102-88-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2816-0155-2mg	N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfanyl]acetamide	923102-88-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2816-0155-3mg	N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfanyl]acetamide	923102-88-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2816-0155-4mg	N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfanyl]acetamide	923102-88-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2816-0155-5mg	N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfanyl]acetamide	923102-88-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2816-0155-10mg	N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfanyl]acetamide	923102-88-9	90%+	10mg	$79.0	2023-05-16

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide

N-4-(2,5-Dimethylphenyl)-1,3-Thiazol-2-yl-2-(4-Methoxyphenyl)sulfanylacetamide (CAS No. 923102-88-9)

The compound N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide (CAS No. 923102-88-9) is a highly specialized organic molecule with a complex structure that combines aromatic and heterocyclic components. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development and therapeutic interventions. The molecule's unique structure, which includes a thiazole ring, a methoxy-substituted phenyl group, and a sulfanylacetamide moiety, contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the thiazole ring as a key structural element in this compound, playing a pivotal role in its pharmacokinetic properties and bioavailability. Thiazole derivatives are known for their ability to modulate various biological pathways, making them valuable targets for drug discovery. The 4-methoxyphenyl group further enhances the compound's solubility and stability, while the sulfanylacetamide moiety contributes to its ability to interact with specific protein targets.

One of the most promising areas of research involving this compound is its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide exhibits significant anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel therapeutic for conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown potential as an antioxidant. The presence of the thiazole ring and the methoxyphenyl group contributes to its ability to scavenge free radicals and reduce oxidative stress. This makes it a candidate for applications in skincare products and dietary supplements aimed at combating oxidative damage.

The synthesis of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical testing.

Another area of interest is the compound's bioavailability. Studies have shown that the molecule exhibits good oral bioavailability due to its lipophilic nature and ability to permeate cellular membranes. This property is crucial for developing drugs that can be administered orally and achieve therapeutic concentrations in target tissues.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets. Molecular docking studies have revealed that N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide binds effectively to several protein receptors involved in inflammation and oxidative stress pathways. These insights are paving the way for targeted drug design and personalized medicine approaches.

In conclusion, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide (CAS No. 923102-88-9) is a versatile compound with immense potential in the fields of medicinal chemistry and pharmacology. Its unique structure, combined with its anti-inflammatory and antioxidant properties, positions it as a promising candidate for drug development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is expected to play a significant role in advancing therapeutic interventions for various diseases.